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Abstract
This guide provides a comprehensive technical overview of 2-Chloro-6-phenylpyridine-4-
carbaldehyde (CAS No: 881402-38-6), a heterocyclic aromatic aldehyde of significant interest

in synthetic and medicinal chemistry. As a trifunctional scaffold, this molecule incorporates a

reactive aldehyde group, a nucleophilic substitution-ready chloro-substituent, and a versatile

phenylpyridine core. This document consolidates available chemical data, presents predicted

physicochemical and spectroscopic properties based on established chemical principles,

outlines plausible synthetic strategies, and explores the compound's chemical reactivity. The

information herein is designed to serve as a foundational resource for researchers utilizing this

molecule as a key building block in the development of novel pharmaceuticals, agrochemicals,

and functional materials.

Molecular Identity and Chemical Descriptors
2-Chloro-6-phenylpyridine-4-carbaldehyde is a substituted pyridine derivative. The core

structure is a pyridine ring, functionalized with a chlorine atom at the 2-position, a phenyl group
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at the 6-position, and a formyl (carbaldehyde) group at the 4-position. This specific

arrangement of functional groups offers a unique platform for diverse chemical transformations.

Proposed Synthetic Workflow

Starting Materials
(e.g., Substituted Chalcone
& Malononitrile derivative)

Pyridine Ring Formation
(e.g., Hantzsch or Kröhnke type synthesis)

Condensation Intermediate:
2-Chloro-4-methyl-6-phenylpyridine

Cyclization/
Aromatization Oxidation

(e.g., SeO₂, MnO₂)
Side-chain oxidation Target Molecule:

2-Chloro-6-phenylpyridine-4-carbaldehyde
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Figure 2: Proposed synthetic workflow for 2-Chloro-6-phenylpyridine-4-carbaldehyde.

Proposed Experimental Protocol Outline:

Pyridine Core Synthesis: A substituted chalcone (derived from acetophenone and an

appropriate aldehyde) could be reacted with a malononitrile derivative in the presence of a

base, followed by cyclization and aromatization to form a 2-hydroxy-6-phenyl-

isonicotinonitrile intermediate.

Chlorination: The hydroxyl group at the 2-position can be converted to a chloro group using

standard chlorinating agents like phosphorus oxychloride (POCl₃).

Nitrile Reduction & Formyl Installation: The nitrile group at the 4-position can be reduced to

the corresponding aldehyde. A common method for this transformation is the use of

Diisobutylaluminium hydride (DIBAL-H) at low temperatures.

Purification: The final product would be purified using standard techniques such as column

chromatography on silica gel.

Handling and Safety
While a specific Safety Data Sheet (SDS) for this compound is not widely available, the

hazards can be inferred from structurally related molecules. Compounds like 2-chloro-6-

methylpyridine-4-carboxaldehyde are classified as harmful if swallowed and cause eye

irritation. Pyridine aldehydes, in general, are irritants. [1]
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Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat,

safety glasses with side shields, and chemical-resistant gloves.

Handling: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid

inhalation of dust or vapors. Avoid contact with skin, eyes, and clothing.

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials such as strong oxidizing agents and strong bases.

Predicted Spectroscopic Profile
No experimental spectra for this compound are publicly available. The following predictions are

based on established principles of NMR, IR, and MS interpretation. [2][3][4]

¹H NMR Spectroscopy
The ¹H NMR spectrum is expected to show distinct signals for the aldehyde proton and the

aromatic protons.

Table 3: Predicted ¹H NMR Chemical Shifts (in CDCl₃, 400 MHz)
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Proton
Predicted δ
(ppm)

Multiplicity Coupling Rationale

Aldehyde (-CHO) 9.9 - 10.2 Singlet (s) -

Aldehyde

protons are

highly deshielded

and typically

appear as

singlets. [5]

Pyridine-H3 7.8 - 8.0 Doublet (d) ~1.5 Hz

Aromatic proton

adjacent to the

aldehyde and

chloro-

substituent.

Pyridine-H5 7.9 - 8.1 Doublet (d) ~1.5 Hz

Aromatic proton

adjacent to the

aldehyde and

phenyl-

substituent.

Phenyl-H (ortho) 7.9 - 8.2 Multiplet (m) -

Protons on the

phenyl ring

closest to the

pyridine core.

Phenyl-H

(meta/para)
7.4 - 7.6 Multiplet (m) -

Remaining

protons on the

phenyl ring.

¹³C NMR Spectroscopy
The ¹³C NMR spectrum will be characterized by the downfield signal of the carbonyl carbon.

Table 4: Predicted ¹³C NMR Chemical Shifts (in CDCl₃, 100 MHz)
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Carbon Predicted δ (ppm) Rationale

Carbonyl (C=O) 190 - 195

The carbonyl carbon of an

aromatic aldehyde is highly

deshielded.

Pyridine C2, C6 150 - 160

Carbons attached to nitrogen

and bearing substituents (Cl,

Ph).

Pyridine C4 140 - 145
Carbon bearing the aldehyde

group.

Pyridine C3, C5 120 - 130
Unsubstituted carbons on the

pyridine ring.

Phenyl C (ipso) 135 - 140
Carbon of the phenyl ring

attached to the pyridine.

Phenyl C (ortho, meta, para) 128 - 132
Aromatic carbons of the phenyl

group.

Infrared (IR) Spectroscopy
The IR spectrum will be dominated by a strong absorption from the carbonyl group.

Table 5: Predicted Key IR Absorption Bands
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Functional Group
Wavenumber
(cm⁻¹)

Intensity Notes

Aromatic C-H Stretch 3100 - 3000 Medium
Characteristic of sp²

C-H bonds. [3]

Aldehyde C-H Stretch 2850 - 2750 Medium, sharp

Often appears as a

pair of peaks (Fermi

resonance). [3]

Carbonyl C=O Stretch 1715 - 1700 Strong, sharp

Diagnostic for the

aldehyde functional

group. [6]

Aromatic C=C/C=N

Stretch
1600 - 1450 Medium to Strong

Multiple bands are

expected for the

pyridine and phenyl

rings. [6]

C-Cl Stretch 800 - 600 Medium to Strong
In the fingerprint

region.

Mass Spectrometry (MS)
Electron Impact (EI) mass spectrometry would be expected to show a clear molecular ion peak.

Molecular Ion (M⁺): A prominent peak at m/z = 217, corresponding to the molecular weight.

Due to the natural abundance of the ³⁷Cl isotope, a characteristic M+2 peak at m/z = 219 will

also be observed with an intensity of approximately one-third of the M⁺ peak. [4]* Key

Fragmentation Pathways:

Loss of a formyl radical (-CHO): [M-29]⁺ at m/z = 188.

Loss of carbon monoxide (-CO): [M-28]⁺ at m/z = 189.

Loss of a chlorine atom (-Cl): [M-35]⁺ at m/z = 182.

Reactivity and Synthetic Utility
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The unique combination of three distinct functional groups makes 2-Chloro-6-phenylpyridine-
4-carbaldehyde a versatile synthon. Its reactivity is governed by the interplay of the aldehyde,

the chloro-substituent, and the pyridine nitrogen.

Aldehyde Reactions

Chlorine Substitution Pyridine Ring Reactions

2-Chloro-6-phenyl-
pyridine-4-carbaldehyde

Reduction
(e.g., NaBH₄)

Oxidation
(e.g., KMnO₄)

Schiff Base Formation
(R-NH₂)

Nucleophilic Aromatic
Substitution (SNAr)

(e.g., R-OH, R-SH, R₂NH)

Coordination
(Metal Salts)

Hydroxymethyl-pyridine Derivative Carboxylic Acid Derivative Imine (Schiff Base) Derivative 2-Alkoxy/Thio/Amino-
6-phenylpyridine Derivative Metal Complex

Click to download full resolution via product page

Figure 3: Key reaction pathways for 2-Chloro-6-phenylpyridine-4-carbaldehyde.

Aldehyde Chemistry: The formyl group is a primary site for transformations. It readily

undergoes nucleophilic addition, making it a precursor for secondary alcohols (via reduction

with agents like NaBH₄) or carboxylic acids (via oxidation). Critically, it serves as an

electrophile for condensation reactions with primary amines to form Schiff bases (imines),

which are important ligands in coordination chemistry and possess a wide range of biological

activities. [7][8]* Nucleophilic Aromatic Substitution (SNAr): The chlorine atom at the 2-

position, activated by the electron-withdrawing pyridine nitrogen, is susceptible to SNAr. This

allows for the introduction of a variety of nucleophiles (e.g., alkoxides, thiolates, amines),

enabling the synthesis of diverse libraries of 2,4,6-trisubstituted pyridine derivatives.

Coordination Chemistry: The pyridine nitrogen atom retains its basicity and can act as a

ligand, coordinating to metal centers. [9]Furthermore, when the aldehyde is converted into

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.benchchem.com/product/b1505032/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-chloro-6-phenylpyridine-4-carbaldehyde
https://www.benchchem.com/product/b1505032/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-chloro-6-phenylpyridine-4-carbaldehyde
https://www.benchchem.com/product/b1505032/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-2-chloro-6-phenylpyridine-4-carbaldehyde
https://www.benchchem.com/product/b1505032/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-chloro-6-phenylpyridine-4-carbaldehyde
https://en.wikipedia.org/wiki/Pyridine-4-carbaldehyde
https://www.researchgate.net/publication/307588263_Synthesis_of_Schiff_bases_of_pyridine-4-carbaldehyde_and_their_antioxidant_and_DNA_binding_studies
https://pubs.rsc.org/en/content/articlelanding/2007/dt/b702418e
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1505032?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


an imine, the resulting Schiff base can act as a bidentate or tridentate ligand, creating stable

metal complexes with potential applications in catalysis and materials science. [10]

Conclusion
2-Chloro-6-phenylpyridine-4-carbaldehyde is a high-potential molecular building block for

advanced chemical synthesis. While comprehensive public data is currently sparse, its

structure suggests a rich and versatile reactivity profile. The presence of three distinct,

addressable functional groups provides chemists with multiple avenues for molecular

elaboration. This guide serves as a foundational reference, offering predicted data and logical

synthetic and reactivity insights to empower researchers in leveraging this compound for the

discovery and development of novel chemical entities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Pyridine-2-carbaldehyde - Wikipedia [en.wikipedia.org]

2. organicchemistrydata.org [organicchemistrydata.org]

3. chem.libretexts.org [chem.libretexts.org]

4. uni-saarland.de [uni-saarland.de]

5. 4-Pyridinecarboxaldehyde(872-85-5) 1H NMR spectrum [chemicalbook.com]

6. Infrared (IR) Spectroscopy Practice Problems [chemistrysteps.com]

7. Pyridine-4-carbaldehyde - Wikipedia [en.wikipedia.org]

8. researchgate.net [researchgate.net]

9. Pyridine-2-carboxaldehyde as ligand: Synthesis and derivatization of carbonyl complexes
- Dalton Transactions (RSC Publishing) [pubs.rsc.org]

10. Antineoplastic Activity of New Transition Metal Complexes of 6-Methylpyridine-2-
carbaldehyde-N(4)-ethylthiosemicarbazone: X-Ray Crystal Structures of [VO2(mpETSC)]
and [Pt(mpETSC)Cl] - PMC [pmc.ncbi.nlm.nih.gov]

11. Pyridines - Wikipedia [en.wikipedia.org]

12. researchgate.net [researchgate.net]

13. spectrabase.com [spectrabase.com]

14. chemwhat.com [chemwhat.com]

15. bocsci.com [bocsci.com]

16. 2-CHLORO-6-PHENYLPYRIDINE-4-CARBALDEHYDE | 881402-38-6
[amp.chemicalbook.com]

17. RU2198875C2 - Methods of synthesis of pyridine-2-carboxaldehyde thiosemicarbazones
and intermediate pyridine-2-carboxaldehydes - Google Patents [patents.google.com]

18. 6-Chloro-4-phenylquinazoline-2-carbaldehyde | C15H9ClN2O | CID 555754 - PubChem
[pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b1505032?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Pyridine-2-carbaldehyde
https://organicchemistrydata.org/hansreich/resources/nmr/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/12%3A_Structure_Determination_-_Mass_Spectrometry_and_Infrared_Spectroscopy/12.08%3A_Infrared_Spectra_of_Some_Common_Functional_Groups
https://www.uni-saarland.de/fileadmin/upload/lehrstuhl/jauch/An04_Massenspektroskopie_Skript_Volmer.pdf
https://www.chemicalbook.com/SpectrumEN_872-85-5_1HNMR.htm
https://www.chemistrysteps.com/infrared-spectroscopy-ir-absorption-table/
https://en.wikipedia.org/wiki/Pyridine-4-carbaldehyde
https://www.researchgate.net/publication/307588263_Synthesis_of_Schiff_bases_of_pyridine-4-carbaldehyde_and_their_antioxidant_and_DNA_binding_studies
https://pubs.rsc.org/en/content/articlelanding/2007/dt/b702418e
https://pubs.rsc.org/en/content/articlelanding/2007/dt/b702418e
https://pmc.ncbi.nlm.nih.gov/articles/PMC2909729/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2909729/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2909729/
https://en.wikipedia.org/wiki/Pyridines
https://www.researchgate.net/figure/H-NMR-spectra-of-compounds-2-6-with-the-aromatic-and-aliphatic-regions-highlighting_fig1_379676315
https://spectrabase.com/spectrum/KdR0JxNU5KL
https://www.chemwhat.com/2-chloro-6-phenylpyridine-4-carbaldehyde-cas-881402-38-6/
https://www.bocsci.com/2-chloro-6-phenylpyridine-4-carbaldehyde-cas-881402-38-6-item-193545.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB7120473.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB7120473.htm
https://patents.google.com/patent/RU2198875C2/en
https://patents.google.com/patent/RU2198875C2/en
https://pubchem.ncbi.nlm.nih.gov/compound/6-Chloro-4-phenylquinazoline-2-carbaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/6-Chloro-4-phenylquinazoline-2-carbaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1505032?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


19. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

20. 6-Chloro-2-pyridinecarboxaldehyde | C6H4ClNO | CID 10796848 - PubChem
[pubchem.ncbi.nlm.nih.gov]

21. researchgate.net [researchgate.net]

22. researchgate.net [researchgate.net]

23. 4-Pyridinecarboxaldehyde [webbook.nist.gov]

24. 2-Chloro-6-methylpyridine-3-carbaldehyde | C7H6ClNO | CID 13849139 - PubChem
[pubchem.ncbi.nlm.nih.gov]

25. Bot Verification [rasayanjournal.co.in]

26. researchgate.net [researchgate.net]

27. researchgate.net [researchgate.net]

28. Buy 2,6-dipyridin-2-ylpyridine-4-carbaldehyde (EVT-387609) | 108295-45-0
[evitachem.com]

29. Pyridine synthesis [organic-chemistry.org]

30. GSRS [gsrs.ncats.nih.gov]

31. chem.libretexts.org [chem.libretexts.org]

32. 2-Pyridinecarboxaldehyde [webbook.nist.gov]

33. PubChemLite - 313269-83-9 (C8H9ClN2OS) [pubchemlite.lcsb.uni.lu]

34. mdpi.com [mdpi.com]

35. 6-(4-fluorophenyl)pyridine-2-carbaldehyde | 157402-44-3 [chemicalbook.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 2-Chloro-6-
phenylpyridine-4-carbaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1505032/docs#an-in-depth-technical-guide-to-2-
chloro-6-phenylpyridine-4-carbaldehyde]
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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